Cas no 6633-69-8 (N~4~-(4-bromophenyl)-6-methylpyrimidine-2,4-diamine)

• Product Name: N~4~-(4-bromophenyl)-6-methylpyrimidine-2,4-diamine
• CAS No: 6633-69-8
• MF: C₁₁H₁₁BrN₄
• MW: 279.135840654373
• CID: 2627210
• PubChem ID: 238017
• Update Time: 2025-04-21

N~4~-(4-bromophenyl)-6-methylpyrimidine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• N~4~-(4-bromophenyl)-6-methylpyrimidine-2,4-diamine
• N4-(4-bromo-phenyl)-6-methyl-pyrimidine-2,4-diamine
• 2-Amino-4-(4'-arsenosoanilino)pyrimidine
• 2-Amino-4-p-arsenosoanilinopyrimidine
• 2-Amino-6-methyl-4-< 4-brom-anilino> -pyrimidin
• AC1MJ8TP
• BRN 0016814
• LS-134614
• N4-(4-arsenoso-phenyl)-pyrimidine-2,4-diyldiamine
• N4-(4-bromo-phenyl)-6-methyl-pyrimidine-2,4-diyldiami
• N4-(4-Brom-phenyl)-6-methyl-pyrimidin-2,4-diyldiamin
• N-(4-Bromophenyl)-2-imino-6-methyl-1,2-dihydropyrimidin-4-amine
• 6633-69-8
• NSC-42139
• SCHEMBL13963079
• 4-N-(4-bromophenyl)-6-methylpyrimidine-2,4-diamine
• n4-(4-bromophenyl)-6-methylpyrimidine-2,4-diamine
• AKOS015937867
• DTXSID00984937
• N-(4-bromophenyl)-6-methylpyrimidine-2,4-diamine
• NSC42139

• Inchi： 1S/C11H11BrN4/c1-7-6-10(16-11(13)14-7)15-9-4-2-8(12)3-5-9/h2-6H,1H3,(H3,13,14,15,16)
• InChI Key： DXBSNDAVNFWNTI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC1C=C(C)N=C(N)N=1

Computed Properties

• Exact Mass: 278.01683
• Monoisotopic Mass: 278.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• Density: 1.58
• Boiling Point: 476.2°C at 760 mmHg
• Flash Point: 241.8°C
• Refractive Index: 1.703
• PSA: 63.83
• LogP: 3.52750